15-Hydroxydehydroabietic acid
15-Hydroxydehydroabietic acid
Brand Name:
Vulcanchem
CAS No.:
54113-95-0
VCID:
VC0016741
InChI:
InChI=1S/C20H28O3/c1-18(2,23)14-7-8-15-13(12-14)6-9-16-19(15,3)10-5-11-20(16,4)17(21)22/h7-8,12,16,23H,5-6,9-11H2,1-4H3,(H,21,22)/t16-,19-,20-/m1/s1
SMILES:
CC12CCCC(C1CCC3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
15-Hydroxydehydroabietic acid
CAS No.: 54113-95-0
Reference Standards
VCID: VC0016741
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 54113-95-0 |
|---|---|
| Product Name | 15-Hydroxydehydroabietic acid |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1R,4aS,10aR)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O3/c1-18(2,23)14-7-8-15-13(12-14)6-9-16-19(15,3)10-5-11-20(16,4)17(21)22/h7-8,12,16,23H,5-6,9-11H2,1-4H3,(H,21,22)/t16-,19-,20-/m1/s1 |
| Standard InChIKey | ILQLITDRYFHAGM-NSISKUIASA-N |
| Isomeric SMILES | C[C@]12CCC[C@@]([C@@H]1CCC3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)O |
| SMILES | CC12CCCC(C1CCC3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)O |
| Canonical SMILES | CC12CCCC(C1CCC3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)O |
| Appearance | Powder |
| PubChem Compound | 14487943 |
| Last Modified | Nov 11 2021 |
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